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Compound of Interest

Compound Name: 3-Fluoro-2-methylbenzonitrile

Cat. No.: B064138

An In-depth Technical Guide to 3-Fluoro-2-methylbenzonitrile

Abstract
This technical guide provides a comprehensive overview of 3-Fluoro-2-methylbenzonitrile, a fluorinated aromatic compound of significant interest to

physicochemical properties, synthesis methodologies, and critical applications as a versatile intermediate in organic synthesis. Emphasis is placed on

pharmaceutical ingredients (APIs). Furthermore, this guide consolidates essential safety protocols, handling procedures, and storage requirements to

essential resource for researchers, chemists, and drug development professionals engaged in advanced chemical synthesis.

Core Compound Identification and Rationale for Use
3-Fluoro-2-methylbenzonitrile is a substituted benzonitrile, a class of organic compounds characterized by a benzene ring to which a nitrile (-C≡N) 

position 2 imparts unique electronic and steric properties to the molecule. These properties make it a highly valuable and reactive intermediate for intr

The strategic placement of the fluorine atom, the most electronegative element, significantly alters the reactivity of the aromatic ring and the nitrile gro

building blocks like 3-Fluoro-2-methylbenzonitrile particularly sought after in medicinal chemistry and drug discovery.[1] Its isomers, such as 4-Fluo

important APIs like trelagliptin (for type II diabetes) and danuglipron, respectively, highlighting the importance of this structural class in modern pharm

Physicochemical & Spectroscopic Profile
Accurate characterization of a chemical intermediate is fundamental to its successful application in synthesis. The key properties of 3-Fluoro-2-methy

Key Properties
Property Value

IUPAC Name 3-Fluoro-2-methylbenzonitrile

Synonyms 3-Cyano-2-fluorotoluene

CAS Number 185147-06-2

Molecular Formula C₈H₆FN

Molecular Weight 135.14 g/mol

Appearance Light yellow clear liquid

Purity ≥99.0% (typical)

Density 1.398 g/cm³

Boiling Point ~213-220 °C (Predicted/at 760 mmHg)

Flash Point 81 °C (178 °F)

Spectroscopic Data
Detailed analytical data is crucial for confirming the identity and purity of the material before use in a synthetic workflow. Suppliers of 3-Fluoro-2-meth
Resonance (NMR), High-Performance Liquid Chromatography (HPLC), and Liquid Chromatography-Mass Spectrometry (LC-MS) to validate the struc
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depth using techniques like Resonance Enhanced Multiphoton Ionization (REMPI) and Mass-Analyzed Threshold Ionization (MATI) spectroscopy, pro

Synthesis & Manufacturing Insights
The synthesis of fluorinated benzonitriles requires careful selection of starting materials and reaction conditions to ensure regioselectivity and high yie

general and representative synthetic approach can be outlined based on established organic chemistry principles and published methods for closely r

Representative Synthetic Pathway
A common strategy involves the Sandmeyer reaction or related transformations starting from a corresponding aniline derivative. Another approach inv

method describes a two-step process involving the condensation of a fluorinated compound with a malonate ester, followed by a decarbonylation reac

methylbenzonitrile followed by hydrolysis.[2]

The following workflow illustrates a generalized, conceptual pathway for the synthesis of a fluoromethylbenzonitrile.

Starting Materials

Core Transformations

Purification & Final Product

Substituted Toluene
(e.g., 2-Fluoro-6-aminotoluene)

Step 1: Diazotization
(NaNO₂, HCl)

Forms diazonium salt

Step 2: Sandmeyer Reaction
(CuCN)

Introduces nitrile group

Aqueous Workup
& Extraction

Isolates crude prod

Column Chromatography
or Distillation

Removes impuritie

3-Fluoro-2-methylbenzonitrile
(Final Product)

Yields high-purity p

Preparation Usage

1. Risk Assessment
(Review SDS)

2. Don PPE
(Gloves, Goggles, Lab Coat) 3. Work in Ventilated Hood 4. Controlled
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Mandatory safety workflow for handling hazardous

Detailed Handling and First Aid Procedures
Engineering Controls: Always use this chemical within a well-ventilated area, preferably a certified chemical fume hood, to minimize inhalation expo

chemical safety goggles or a face shield, and a lab coat to prevent skin and eye contact. [5]For operations that may generate aerosols or vapors, a

work area. Wash hands thoroughly with soap and water after handling. [5][11]* First Aid (In case of exposure):

Eyes: Immediately rinse with plenty of fresh, running water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention. [

water. Seek medical attention if irritation persists. [5] * Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration

a glass of water. Do not induce vomiting. Call a poison center or doctor if you feel unwell. [5]

Storage Recommendations
Keep containers securely sealed when not in use. [11]Store in a cool, dry, and well-ventilated place away from incompatible materials such as strong 

Conclusion
3-Fluoro-2-methylbenzonitrile is a high-value chemical intermediate with demonstrated utility in fields requiring sophisticated organic synthesis. Its u

discovery, materials science, and agrochemicals. The technical information and safety protocols detailed in this guide provide researchers and develo

paving the way for future innovations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and

industry.
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